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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the dosage, administration, and
experimental protocols for the use of SKI-V, a sphingosine kinase (SphK) inhibitor, in in vivo
research models. The data presented is compiled from preclinical studies investigating the
therapeutic potential of SKI-V, primarily in oncology.

Overview of SKI-V

SKI-V is a non-lipid, small molecule inhibitor of sphingosine kinases (SphK1 and SphK2),
enzymes that catalyze the formation of the signaling lipid sphingosine-1-phosphate (S1P). By
inhibiting SphK, SKI-V disrupts the cellular "sphingolipid rheostat," leading to an accumulation
of pro-apoptotic ceramides and a reduction in pro-survival S1P.[1][2] This mechanism underlies
its anti-proliferative and pro-apoptotic effects observed in various cancer cell lines.
Furthermore, SKI-V has been shown to inhibit the Akt-mTOR signaling pathway, a critical
regulator of cell growth and survival.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative data from in vivo studies utilizing SKI-V.
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Table 1: In Vivo Dosage and Administration of SKI-V

Animal Cancer Administrat Dosing
Dosage . Reference
Model Type ion Route Schedule
) Cervical Intraperitonea ]
Nude Mice 25 mg/kg ) Daily [1]
Cancer [ (i.p.)
) Osteosarcom Intraperitonea ]
Nude Mice 30 mg/kg ) Daily
a [ (i.p.)
Table 2: Summary of In Vivo Efficacy of SKI-V

Cancer Type Animal Model Key Findings Reference

Significantly
) ) suppressed

Cervical Cancer Nude Mice Xenograft
subcutaneous tumor
growth.
Potently suppressed

Osteosarcoma Nude Mice Xenograft xenograft tumor
growth.

Table 3: Reported Toxicity Profile of SKI-V
Animal Model Doses Tested Observed Toxicity Reference

Swiss-Webster and

Up to 75 mg/k
BALB/c Nude Mice P 9

No immediate or
delayed toxicity

reported.

Nude Mice (Cervical ]
25 mg/kg daily

No apparent toxicities;
no significant

difference in mice

Cancer Study) body weights
compared to vehicle
control.
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Signaling Pathway

SKI-V primarily targets sphingosine kinase (SphK), leading to a cascade of downstream effects
that culminate in reduced cell proliferation and increased apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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